(2-((4-Nitro-2H-1,2,3-triazol-2-yl)methyl)thiazol-4-yl)methanol

• Molecular Formula: C7H7N5O3S
• Molecular Weight: 241.23 g/mol
• IUPAC Name: [2-[(4-nitrotriazol-2-yl)methyl]-1,3-thiazol-4-yl]methanol
• InChI: InChI=1S/C7H7N5O3S/c13-3-5-4-16-7(9-5)2-11-8-1-6(10-11)12(14)15/h1,4,13H,2-3H2
• InChI Key: GUCAYDCMTBFKLN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(S1)CN2N=CC(=N2)[N+](=O)[O-])CO

Description

(2-((4-Nitro-2H-1,2,3-triazol-2-yl)methyl)thiazol-4-yl)methanol is a useful research compound. Its molecular formula is C7H7N5O3S and its molecular weight is 241.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a flame dried round-bottomed flask equipped with a magnetic stir bar and under inert atmosphere (N2), a solution of methyl 2-((4-nitro-2H-1,2,3-triazol-2-yl)methyl)thiazole-4-carboxylate (1.10 g, 4.08 mmol) in THF (30 mL) was treated dropwise at 0° C. with DiBAL-H (14.3 mL of a 1.0 M solution in THF, 14.3 mmol) and the resulting solution was stirred for 1 h at 0°. Rochelle's salt solution (100 mL) was added and the mixture was stirred for 1 h at rt. The aq. layer was extracted with EA (2×40 mL) and the combined org. layers were dried over MgSO4, filtered and the solvent was removed under reduced pressure to give the title compound as a yellow oil. LC-MS-conditions 07: tR=0.53 min; [M+H]+=241.95.